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Compound of Interest

Compound Name: 1-(Pyridin-2-yl)octan-1-one

CAS No.: 898779-37-8

Cat. No.: B1319742

Get Quote

1-(Pyridin-2-yl)octan-1-one is a heterocyclic ketone that, while not extensively documented in

mainstream synthetic literature, presents a compelling scaffold for organic chemists. Its

structure, featuring a pyridine ring directly attached to an eight-carbon aliphatic ketone, offers

two primary points of chemical reactivity: the carbonyl group and the pyridine ring. The pyridine

moiety can act as a directing group, a ligand for metal catalysts, or be transformed itself, while

the ketone provides a versatile handle for chain elongation, functionalization, and the

introduction of stereocenters.

This guide moves beyond established applications to provide a forward-looking perspective on

how this molecule can be leveraged in synthetic campaigns, particularly in medicinal chemistry

and materials science. The protocols and applications detailed below are grounded in the

fundamental reactivity of the 2-acylpyridine class of compounds, offering a robust starting point

for laboratory investigation.

Physicochemical Properties & Data
A summary of the key properties of 1-(Pyridin-2-yl)octan-1-one provides essential information

for its handling and use in quantitative experiments.
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Property Value Reference

CAS Number 898779-37-8 [1]

Molecular Formula C₁₃H₁₉NO Calculated

Molecular Weight 205.30 g/mol Calculated

Appearance
Not specified; likely a liquid or

low-melting solid
Inferred

PART 1: Leveraging the Ketone Moiety for Molecular
Elaboration
The carbonyl group is arguably the most versatile functional group in organic synthesis. In 1-
(Pyridin-2-yl)octan-1-one, it serves as an electrophilic center and a site for enolate formation,

enabling a wide array of transformations.

Application Note 1.1: Asymmetric Reduction to Chiral
Alcohols
The reduction of the ketone to a secondary alcohol introduces a chiral center, a critical step in

the synthesis of many active pharmaceutical ingredients (APIs). Asymmetric reduction, using

chiral catalysts, can afford high enantiomeric excess of either the (R) or (S) alcohol, which can

then serve as a key intermediate.

Protocol 1.1: Asymmetric Transfer Hydrogenation

This protocol is a well-established method for the enantioselective reduction of ketones.

Objective: To synthesize (R)- or (S)-1-(pyridin-2-yl)octan-1-ol with high enantiomeric excess.

Materials:

1-(Pyridin-2-yl)octan-1-one

(R,R)-N-((1R,2R)-2-(amino-κN)-1,2-diphenylethyl)-4-toluenesulfonamide-κN Ru(II) catalyst

(or the S,S enantiomer)
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Formic acid/triethylamine (5:2 azeotrope) as the hydrogen source

Anhydrous dichloromethane (DCM) or acetonitrile

Standard workup and purification reagents

Procedure:

In an inert atmosphere glovebox or using Schlenk techniques, dissolve 1-(Pyridin-2-
yl)octan-1-one (1.0 equiv) in anhydrous DCM.

Add the chiral Ruthenium catalyst (0.01-0.02 equiv).

Add the formic acid/triethylamine azeotrope (5.0 equiv) to the reaction mixture.

Stir the reaction at room temperature and monitor by Thin Layer Chromatography (TLC) until

the starting material is consumed.

Upon completion, quench the reaction with saturated sodium bicarbonate solution.

Extract the aqueous layer with DCM (3x).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the desired

chiral alcohol.

Causality: The chiral Ru(II) catalyst forms a transient, chiral ruthenium hydride species. The

substrate coordinates to the metal center, and the hydride is delivered to the carbonyl face-

selectively, dictated by the stereochemistry of the diamine ligand.
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Workflow: Asymmetric Reduction
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Caption: Workflow for asymmetric ketone reduction.
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Application Note 1.2: Reductive Amination for Bioactive
Amine Synthesis
Reductive amination is a cornerstone of medicinal chemistry for introducing amine functionality.

This two-step, one-pot process converts the ketone into a primary, secondary, or tertiary amine,

depending on the amine source used. These products are valuable building blocks for libraries

of compounds for drug screening.

Protocol 1.2: One-Pot Reductive Amination

Objective: To synthesize N-substituted 1-(pyridin-2-yl)octylamines.

Materials:

1-(Pyridin-2-yl)octan-1-one

Ammonium acetate (for primary amines) or a primary/secondary amine (e.g., benzylamine)

Sodium triacetoxyborohydride (STAB)

Anhydrous 1,2-dichloroethane (DCE)

Acetic acid (catalytic)

Procedure:

Dissolve 1-(Pyridin-2-yl)octan-1-one (1.0 equiv) and the amine source (1.2 equiv) in

anhydrous DCE.

Add a catalytic amount of acetic acid (0.1 equiv).

Stir the mixture at room temperature for 1-2 hours to facilitate imine/enamine formation.

Add sodium triacetoxyborohydride (1.5 equiv) portion-wise to the mixture.

Continue stirring at room temperature and monitor the reaction by TLC.
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Once complete, carefully quench the reaction with water or a saturated solution of sodium

bicarbonate.

Separate the layers and extract the aqueous phase with DCE or DCM.

Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate.

Purify via column chromatography.

Trustworthiness: STAB is a mild and selective reducing agent that is particularly effective for

reductive aminations. It is less reactive towards the ketone starting material than other hydrides

like sodium cyanoborohydride, reducing side reactions.

PART 2: The Pyridine Ring as a Strategic Control
Element
The pyridine ring is not merely a passive spectator. Its nitrogen atom can be used to direct

reactions, alter electronics, or be hydrogenated to create entirely new heterocyclic systems.

Application Note 2.1: Pyridine as a Directing Group in C-
H Activation
The nitrogen atom of the pyridine ring is an excellent coordinating atom for transition metals

like palladium. This property can be exploited to direct the functionalization of otherwise

unreactive C-H bonds, a highly atom-economical strategy. While the long alkyl chain in 1-
(Pyridin-2-yl)octan-1-one may present steric challenges, C-H activation at the C3 position of

the pyridine ring is a plausible transformation.[2]

Protocol 2.1 (Proposed): Palladium-Catalyzed C3-Arylation

Objective: To selectively introduce an aryl group at the C3 position of the pyridine ring.

Materials:

1-(Pyridin-2-yl)octan-1-one

An aryl iodide or bromide (e.g., 4-iodotoluene)
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Palladium(II) acetate (Pd(OAc)₂)

Potassium carbonate (K₂CO₃) or another suitable base

Anhydrous, high-boiling solvent like toluene or DMF

Procedure:

To an oven-dried flask, add 1-(Pyridin-2-yl)octan-1-one (1.0 equiv), the aryl halide (1.5

equiv), Pd(OAc)₂ (0.05 equiv), and K₂CO₃ (2.0 equiv).

Evacuate and backfill the flask with an inert gas (Argon or Nitrogen).

Add the anhydrous solvent via syringe.

Heat the reaction mixture to 100-120 °C and stir vigorously.

Monitor the reaction progress by LC-MS or TLC.

Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter

through a pad of Celite to remove palladium black.

Wash the filtrate with water and brine.

Dry the organic layer, concentrate, and purify by column chromatography.

Mechanistic Insight: The reaction is believed to proceed via a palladacycle intermediate,

formed by the coordination of the pyridine nitrogen to the Pd(II) catalyst, followed by

cyclometalation at the C3 position. Oxidative addition of the aryl halide and subsequent

reductive elimination yields the C-C coupled product and regenerates the active catalyst.
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Caption: C-H arylation via a palladacycle intermediate.

Application Note 2.2: Hydrogenation to Bio-relevant
Piperidines
The piperidine scaffold is a privileged structure in medicinal chemistry, present in numerous

FDA-approved drugs. The catalytic hydrogenation of the pyridine ring in 1-(Pyridin-2-yl)octan-
1-one provides a direct route to 2-octanoylpiperidine derivatives.

Protocol 2.2: Catalytic Hydrogenation of the Pyridine Ring

Objective: To synthesize 1-(Piperidin-2-yl)octan-1-one.
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Materials:

1-(Pyridin-2-yl)octan-1-one

Platinum(IV) oxide (PtO₂, Adams' catalyst)

Glacial acetic acid or ethanol

High-pressure hydrogenation vessel (Parr shaker or similar)

Procedure:

Place 1-(Pyridin-2-yl)octan-1-one (1.0 equiv) and PtO₂ (0.05-0.10 equiv by weight) into the

hydrogenation vessel.

Add the solvent (glacial acetic acid is often effective for pyridine reduction).[3]

Seal the vessel, purge several times with nitrogen, and then with hydrogen gas.

Pressurize the vessel with hydrogen (e.g., 50-70 bar) and begin agitation.

Maintain the reaction at room temperature or with gentle heating, monitoring hydrogen

uptake.

After hydrogen uptake ceases (or the reaction is deemed complete by LC-MS analysis of an

aliquot), carefully vent the vessel and purge with nitrogen.

Filter the reaction mixture through Celite to remove the catalyst, washing the pad with the

solvent.

Remove the solvent under reduced pressure. If acetic acid was used, azeotropic removal

with toluene may be necessary.

The resulting salt can be neutralized with a base and extracted to yield the free piperidine,

which should be purified as required.

Expert Insight: The use of an acidic solvent like acetic acid protonates the pyridine nitrogen,

which can facilitate its reduction.[3] This method is robust for converting substituted pyridines

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1319742/docs?utm_src=pdf-body#introduction-unveiling-the-potential-of-a-niche-synthon
https://www.benchchem.com/product/b1319742/docs?utm_src=pdf-body#introduction-unveiling-the-potential-of-a-niche-synthon
https://www.researchgate.net/publication/275330109_Catalytic_hydrogenation_of_substituted_pyridines_with_PtO2_catalyst
https://www.researchgate.net/publication/275330109_Catalytic_hydrogenation_of_substituted_pyridines_with_PtO2_catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


into their corresponding piperidines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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